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Cat. No.: B15590514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-Arg-Leu-Arg-AMC (Ac-RLR-AMC) is a fluorogenic substrate primarily utilized to measure

the trypsin-like peptidase activity of the 26S and 20S proteasomes.[1][2] This tripeptide

substrate is non-fluorescent in its intact state.[3] Upon enzymatic cleavage at the amide bond

between Arginine (Arg) and 7-amino-4-methylcoumarin (AMC), the highly fluorescent AMC is

released.[1][3][4] The resulting fluorescence can be quantified to determine enzyme activity

and is typically measured at an excitation wavelength of 360-380 nm and an emission

wavelength of 440-460 nm.[1][2][5][6] This substrate is a valuable tool for inhibitor screening

and kinetic analysis of proteasome activity.[2]

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for Ac-RLR-
AMC.
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Parameter Value Source(s)

Molecular Weight 642.4 g/mol [3]

Excitation Wavelength 360 - 380 nm [1][2][4]

Emission Wavelength 440 - 460 nm [1][2][4]

Recommended Solvents

DMSO, 5% Acetic Acid,

Methanol, or Aqueous

Solutions

[2][7]

Typical Working Concentration 10 - 100 µM [2]

Km with Purified Proteasome 78 µM [2]

Long-term Storage of

Lyophilized Powder
-20°C to -70°C [1][8]

Stock Solution Storage
-20°C (up to one month) or

-80°C (up to six months)
[9][10]

Stability ≥ 4 years (lyophilized at -20°C) [1]

Experimental Protocol: Preparation of a 10 mM Ac-
RLR-AMC Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Ac-RLR-AMC.

Materials:

Ac-RLR-AMC powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/CRB1100438/ac-rlr-amc-proteasome-substrate
https://www.caymanchem.com/product/26643
https://adipogen.com/storeconfig/choose/store?destination=ag-cp3-0013-ac-arg-leu-arg-amc.html
https://www.medchemexpress.com/ac-rlr-amc.html
https://www.caymanchem.com/product/26643
https://adipogen.com/storeconfig/choose/store?destination=ag-cp3-0013-ac-arg-leu-arg-amc.html
https://www.medchemexpress.com/ac-rlr-amc.html
https://adipogen.com/storeconfig/choose/store?destination=ag-cp3-0013-ac-arg-leu-arg-amc.html
https://www.fishersci.com/shop/products/ac-arg-leu-arg-amc-5mg-1/502010335
https://adipogen.com/storeconfig/choose/store?destination=ag-cp3-0013-ac-arg-leu-arg-amc.html
https://adipogen.com/storeconfig/choose/store?destination=ag-cp3-0013-ac-arg-leu-arg-amc.html
https://www.caymanchem.com/product/26643
https://www.rndsystems.com/products/ac-arg-leu-arg-amc-ac-rlr-amc_s-290
https://hellobio.com/ac-arg-leu-arg-amc.html
https://www.medchemexpress.com/ac-anw-amc.html
https://www.caymanchem.com/product/26643
https://www.benchchem.com/product/b15590514/docs?utm_src=pdf-body#preparation-of-ac-rlr-amc-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b15590514/docs?utm_src=pdf-body#preparation-of-ac-rlr-amc-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b15590514/docs?utm_src=pdf-body#preparation-of-ac-rlr-amc-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b15590514/docs?utm_src=pdf-body#preparation-of-ac-rlr-amc-stock-solution-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Balance

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Ac-RLR-AMC powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming on the powder.

Weighing: Carefully weigh the desired amount of Ac-RLR-AMC powder. For example, to

prepare 1 ml of a 10 mM stock solution, you would need approximately 6.42 mg of the

powder.

Solubilization: Add the appropriate volume of anhydrous DMSO to the powder. It is

recommended to add the solvent directly to the vial if possible to ensure all the powder is

recovered.

Mixing: Vortex the solution gently until the powder is completely dissolved. Visually inspect

the solution to ensure there are no particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the substrate, it is

crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

microcentrifuge tubes.[8]

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to six months).[9][10] Protect the stock solution from light.[2]

Note: When ready to use, thaw an aliquot at room temperature and ensure it is completely

dissolved before diluting to the final working concentration in your assay buffer.[9]

Experimental Workflow
The following diagram illustrates the workflow for preparing the Ac-RLR-AMC stock solution.
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Stock Solution Preparation

Experimental Use

Start: Obtain Ac-RLR-AMC Powder

Equilibrate vial to room temperature

Weigh desired amount of powder

Add appropriate volume of DMSO

Vortex to completely dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C

Stock Solution Ready for Use

Thaw an aliquot at room temperature

For Experiment

Dilute to final working concentration in assay buffer

Ready for Assay
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Caption: Workflow for preparing and using Ac-RLR-AMC stock solution.

Signaling Pathway Context
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Ac-RLR-AMC is a substrate for the proteasome, a key component of the ubiquitin-proteasome

system (UPS). The UPS is a major pathway for protein degradation in eukaryotic cells, playing

a critical role in cellular processes such as cell cycle regulation, signal transduction, and

apoptosis. The diagram below illustrates the general mechanism of action of Ac-RLR-AMC in a

proteasome activity assay.

Ac-RLR-AMC Mechanism of Action

26S Proteasome

Cleavage

 Catalyzes hydrolysis

Ac-RLR-AMC (Non-fluorescent)

 Binds to active site

Cleaved Peptide + Free AMC (Fluorescent)

Fluorescence Detection
(Ex: 380 nm, Em: 460 nm)

 Emits light
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Click to download full resolution via product page

Caption: Mechanism of Ac-RLR-AMC cleavage by the proteasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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